Cas no 1083-11-0 (4-(2,5-Dimethoxyphenyl)butanoic Acid)

4-(2,5-Dimethoxyphenyl)butanoic Acid Properties

Names and Identifiers

• Benzenebutanoic acid,2,5-dimethoxy-
• 4-(2,5-dimethoxyphenyl)butanoic acid
• 2,5-dimethoxyphenylbutanoic acid
• 4-(2,5-Dimethoxyphenyl)butyric acid
• dimethoxyphenylbutanoic acid
• BAA08311
• NS-02776
• NSC 103058
• MFCD03701611
• CS-0302684
• NSC-103058
• AKOS009210266
• NSC103058
• DTXSID20295557
• J-002090
• KDKKXQVDSWSPEE-UHFFFAOYSA-N
• NSC616250
• NSC-616250
• EN300-1834749
• SCHEMBL11433418
• 4-(2,5-Dimethoxyphenyl)butyric acid, 95%
• NCIOpen2_007215
• 4-(2,5-Dimethoxyphenyl)butanoicacid
• 4-(2,5-Dimethoxyphenyl)butyric acid,95%
• 1083-11-0
• 4-(2 5-DIMETHOXYPHENYL)BUTYRIC ACID 97
• 4-(2 5-DIMETHOXYPHENYL)BUTYRIC ACID 97
• 4-(2,5-Dimethoxyphenyl)butanoic acid
• +Expand

• MDL： MFCD03701611
• InChIKey： KDKKXQVDSWSPEE-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H16O4/c1-15-10-6-7-11(16-2)9(8-10)4-3-5-12(13)14/h6-8H,3-5H2,1-2H3,(H,13,14)
• SMILES： COC1=CC=C(C(=C1)CCCC(=O)O)OC

Computed Properties

• Exact Mass: 224.10500
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 6
• Monoisotopic Mass: 224.105
• Heavy Atom Count: 16
• Complexity: 217
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: nothing
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 55.8A^2

Experimental Properties

• LogP: 2.11110
• PSA: 55.76000
• Refractive Index: 1.518
• Boiling Point: 368.7°Cat760mmHg
• Melting Point: 67-71 °C (lit.)
• Flash Point: 139.4°C
• Color/Form: Not determined
• Solubility: Not determined
• Density: 1.133

4-(2,5-Dimethoxyphenyl)butanoic Acid Security Information

• Symbol: GHS07
• WGK Germany：3
• Safety Term：S26-36
• Safety Instruction： S26
• Risk Phrases：R38
• Dangerous goods sign： Xi
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H319
• Warning Statement： P305+P351+P338
• Risk Phrases： 36
• Signal Word：Warning

4-(2,5-Dimethoxyphenyl)butanoic Acid Customs Data

• HS CODE：2918990090
• Customs Data：

  China Customs Code:

  2918990090

  Overview:

  2918990090. Other additional oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2918990090. other carboxylic acids with additional oxygen function and their anhydrides, halides, peroxides and peroxyacids; their halogenated, sulphonated, nitrated or nitrosated derivatives. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%